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Abstract
Cinnoline, a bicyclic aromatic heterocycle, and its derivatives have garnered significant

attention in medicinal chemistry due to their diverse pharmacological activities. This technical

guide focuses specifically on 4-Methoxycinnoline, providing a detailed overview of its

discovery, synthesis, physicochemical properties, and potential biological applications. The

information presented herein is intended to serve as a valuable resource for researchers and

professionals engaged in the exploration and development of novel therapeutic agents.

Introduction
The cinnoline scaffold, a benzodiazine isomeric with quinoxaline and quinazoline, has been

recognized as a privileged structure in the design of biologically active molecules. Various

derivatives have demonstrated a broad spectrum of activities, including anticancer,

antibacterial, and anti-inflammatory properties. The introduction of a methoxy group at the 4-

position of the cinnoline ring can significantly influence its electronic and steric properties,

potentially modulating its biological activity and pharmacokinetic profile. This guide provides an

in-depth exploration of 4-Methoxycinnoline, compiling available data on its synthesis,

characteristics, and therapeutic potential.
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While the broader class of cinnolines was first synthesized in 1883 by Victor von Richter,

specific details on the initial discovery of 4-Methoxycinnoline are not extensively documented

in readily available literature. However, its synthesis can be approached through various

established methods for the preparation of substituted cinnolines.

One plausible synthetic route involves the cyclization of ortho-alkynylarenediazonium salts in

the presence of methanol. This reaction proceeds through the formation of a 4-chlorocinnoline

intermediate, which then undergoes solvolysis with methanol to yield the desired 4-methoxy

derivative.

Experimental Protocol: Synthesis of 4-Methoxycinnoline
A general procedure for the synthesis of 4-substituted cinnolines, which can be adapted for 4-
Methoxycinnoline, is outlined below. This protocol is based on the Richter cinnoline synthesis

and subsequent modification.

Materials:

Appropriately substituted ortho-aminoaryl precursor

Sodium nitrite

Hydrochloric acid

Methanol

Suitable solvent (e.g., ethanol, dioxane)

Reducing agent (if necessary for precursor synthesis)

Purification materials (e.g., silica gel for chromatography)

Procedure:

Diazotization: The substituted ortho-aminoaryl precursor is dissolved in an acidic solution

(e.g., aqueous HCl) and cooled to 0-5 °C. An aqueous solution of sodium nitrite is added

dropwise while maintaining the low temperature to form the corresponding diazonium salt.
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Cyclization: The diazonium salt solution is then subjected to conditions that promote

intramolecular cyclization. For the synthesis of a 4-hydroxycinnoline precursor, this may

involve heating the solution.

Chlorination (optional intermediate step): The resulting 4-hydroxycinnoline can be treated

with a chlorinating agent, such as phosphorus oxychloride (POCl₃), to yield 4-

chlorocinnoline.

Methoxylation: 4-chlorocinnoline is then refluxed in a solution of sodium methoxide in

methanol. The nucleophilic substitution of the chlorine atom by the methoxide ion yields 4-
Methoxycinnoline.

Purification: The crude product is purified using standard techniques such as recrystallization

or column chromatography to obtain pure 4-Methoxycinnoline.

Logical Workflow for Synthesis:
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Click to download full resolution via product page

Caption: Synthetic pathway for 4-Methoxycinnoline.

Physicochemical and Spectroscopic Properties
Detailed experimental data on the physicochemical properties of 4-Methoxycinnoline are not

widely published. However, based on the general properties of similar heterocyclic compounds,

the following characteristics can be anticipated.
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Property Predicted Value/Range Notes

Molecular Formula C₉H₈N₂O -

Molecular Weight 160.17 g/mol -

Melting Point Not available
Expected to be a solid at room

temperature.

Boiling Point Not available
Likely to be high due to its

aromatic and polar nature.

pKa ~2-3

Cinnoline has a pKa of 2.64.

The methoxy group may

slightly alter this value.[1]

Solubility Not available

Expected to have low solubility

in water and better solubility in

organic solvents like methanol,

ethanol, and DMSO.

LogP Not available

The octanol-water partition

coefficient would indicate its

lipophilicity.

Spectroscopic Data
While specific spectra for 4-Methoxycinnoline are not readily available in public databases,

the expected spectral characteristics can be predicted based on its structure.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons on the benzene and pyridazine rings, as well as a singlet for the methoxy

group protons, likely in the range of 3.8-4.2 ppm.

¹³C NMR: The carbon NMR spectrum would display signals for the eight aromatic carbons of

the cinnoline ring and one signal for the methoxy carbon.

Infrared (IR) Spectroscopy: The IR spectrum would likely exhibit characteristic peaks for C-H

aromatic stretching, C=C and C=N aromatic ring stretching, and C-O stretching of the

methoxy group.
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Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak

corresponding to the molecular weight of 4-Methoxycinnoline (m/z = 160.17).

Biological Activities and Potential Applications
The biological activities of 4-Methoxycinnoline have not been extensively studied. However,

based on the known pharmacological profiles of other cinnoline and methoxy-substituted

heterocyclic derivatives, it is plausible that 4-Methoxycinnoline may exhibit anticancer,

antibacterial, and/or anti-inflammatory properties. Further research is required to validate these

potential activities.

Potential Anticancer Activity
Many quinoline and cinnoline derivatives have demonstrated potent anticancer activity. The

mechanism of action often involves the inhibition of key signaling pathways involved in cell

proliferation and survival.

Hypothesized Signaling Pathway Inhibition:

Cancer Cell

4-Methoxycinnoline

Tyrosine Kinase
(e.g., EGFR, VEGFR)

Downstream Signaling
(e.g., MAPK, PI3K/Akt)

Cell Proliferation
& Survival
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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